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Compound of Interest

Compound Name: 8-Bromo-1-octanol

Cat. No.: B1265630 Get Quote

This guide provides immediate, essential safety and logistical information for handling 8-
Bromo-1-octanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification
8-Bromo-1-octanol is a colorless to pale yellow liquid.[1] While not classified as a dangerous

substance according to GHS, it may be harmful if inhaled, swallowed, or absorbed through the

skin.[2] It is known to cause skin and serious eye irritation.[3][4][5] The toxicological properties

have not been thoroughly investigated, so it should be handled with care.[2]

Hazard Statement GHS Classification

Harmful if swallowed Acute Tox. 4 (oral)

Causes skin irritation Skin Irrit. 2

Causes serious eye irritation Eye Irrit. 2A

May cause respiratory irritation STOT SE 3

Combustible liquid -

Very toxic to aquatic life with long lasting effects -
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When handling 8-Bromo-1-octanol, the following personal protective equipment is mandatory

to minimize exposure.

PPE Type Specification

Eye Protection

Chemical splash goggles should be worn.[6]

Safety glasses may not provide adequate

protection from splashes.[6] Face shields should

be used with goggles for large volumes.[7]

Hand Protection

Chemical-resistant gloves are required. Nitrile

gloves offer good protection against solvents,

oils, and limited exposure to acids and bases.[8]

For prolonged contact, consider neoprene or

butyl gloves.[7][9] Always inspect gloves for

tears before use.[8]

Body Protection

A standard laboratory coat is required.[8] For

tasks with a higher risk of splashing, an acid-

resistant apron over the lab coat is

recommended.[10]

Respiratory Protection

Not typically required under normal use with

adequate ventilation.[2] If vapors or mists are

generated, use a NIOSH-approved respirator

with an organic vapor cartridge.[2]

Handling and Storage
Operational Plan:

Preparation: Before handling, ensure a safety shower and eyewash station are readily

accessible.[5] Work in a well-ventilated area, preferably within a chemical fume hood.

Dispensing: Grounding and bonding may be necessary to prevent static discharge when

transferring large quantities. Avoid direct contact with skin and eyes.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the

substance is a combustible liquid.[11]
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Post-Handling: Wash hands thoroughly with soap and water after handling.[4]

Storage Plan:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, amines, and strong bases.[2][5]

Keep the container tightly closed.[2]

Recommended storage temperature is between 2-8°C (36-46°F).[2][12]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4][5]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation develops.[2]

[4]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[2][4]

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable container for disposal.[5] Do not let the

product enter drains.[2]

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[2][4]

Wear self-contained breathing apparatus.[2]

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be disposed

of as hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Regulations: Dispose of contents and container in accordance with all federal,

state, and local environmental regulations.[2] Do not mix with other waste.[11]
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Visual Workflow for Handling and Disposal
The following diagram outlines the key decision points and procedural flow for safely handling

and disposing of 8-Bromo-1-octanol.
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Workflow for Handling and Disposal of 8-Bromo-1-octanol

Start: Prepare to Handle
8-Bromo-1-octanol

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Handle Chemical
(Dispensing, Reaction)

Spill Occurred?

Clean Up Spill
(Use Spill Kit)

Yes

Decontaminate Work Area
and Equipment

No

Remove PPE Correctly

Dispose of Waste
(Chemical & Contaminated Materials)

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 8-Bromo-1-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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